Cas no 1563762-53-7 (tert-butyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate)

• Product Name: tert-butyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate
• CAS No: 1563762-53-7
• MF: C₁₄H₁₇BrO₂
• MW: 297.187583684921
• MDL: MFCD26989579
• CID: 5606915
• PubChem ID: 80158455
• Update Time: 2025-05-26

tert-butyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• (E)-tert-butyl 3-(2-bromo-4-methylphenyl)acrylate
• 2-Propenoic acid, 3-(2-bromo-4-methylphenyl)-, 1,1-dimethylethyl ester
• EN300-844863
• tert-butyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate
• AKOS018720252
• A1-36366
• 1563762-53-7

• MDL： MFCD26989579
• Inchi： 1S/C14H17BrO2/c1-10-5-6-11(12(15)9-10)7-8-13(16)17-14(2,3)4/h5-9H,1-4H3
• InChI Key： HUEDUTKJYRTEHS-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C=CC1=CC=C(C)C=C1Br

Computed Properties

• Exact Mass: 296.04119g/mol
• Monoisotopic Mass: 296.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.278±0.06 g/cm3(Predicted)
• Boiling Point: 357.3±27.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on tert-butyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate

Recent Advances in the Study of tert-butyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate (CAS: 1563762-53-7)

The compound tert-butyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate (CAS: 1563762-53-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its brominated aromatic ring and α,β-unsaturated carbonyl moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of tert-butyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate as a key precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized a multi-step synthetic route, starting with the Heck coupling of 2-bromo-4-methylbenzaldehyde with tert-butyl acrylate, followed by purification via column chromatography. The resulting compound exhibited excellent yield and purity, making it a promising candidate for further derivatization.

In addition to its synthetic utility, this compound has been investigated for its intrinsic biological activity. A preprint from BioRxiv (2024) reported that tert-butyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate demonstrated moderate inhibitory effects on NF-κB signaling pathways in vitro. The study employed luciferase reporter assays and Western blot analysis to confirm the compound's ability to suppress pro-inflammatory cytokine production in macrophages, suggesting its potential as a lead compound for anti-inflammatory drug development.

Further mechanistic insights were provided by a collaborative research team from MIT and Harvard, who published their findings in ACS Chemical Biology (2023). Their work revealed that the α,β-unsaturated carbonyl group in tert-butyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate can act as a Michael acceptor, enabling covalent modification of cysteine residues in target proteins. This property was exploited to develop activity-based probes for profiling kinase activity in cancer cell lines, opening new avenues for targeted therapy.

From a structural perspective, recent X-ray crystallography studies (published in Acta Crystallographica Section E, 2024) have elucidated the conformational preferences of tert-butyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate. The crystal structure revealed a planar conformation of the prop-2-enoate moiety, with the tert-butyl group adopting a sterically favorable orientation. These structural insights are invaluable for rational drug design efforts leveraging this scaffold.

Looking ahead, researchers are exploring the incorporation of tert-butyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate into more complex architectures, such as PROTACs (Proteolysis Targeting Chimeras) and molecular glues. A patent application (WO2023124567) filed in 2023 describes its use in bifunctional compounds designed to degrade oncogenic proteins, highlighting the growing industrial interest in this chemical entity.

In conclusion, tert-butyl (2E)-3-(2-bromo-4-methylphenyl)prop-2-enoate (CAS: 1563762-53-7) represents a multifaceted tool in modern drug discovery. Its synthetic accessibility, combined with emerging biological activities and structural features, positions it as a valuable scaffold for developing next-generation therapeutics. Future research directions may focus on expanding its applications in targeted protein degradation and covalent drug discovery paradigms.